Cas no 128833-87-4 (3-phenylbutane-1,2-diamine)

• Product Name: 3-phenylbutane-1,2-diamine
• CAS No: 128833-87-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD12786559
• CID: 5249676
• PubChem ID: 21939685
• Update Time: 2025-06-20

3-phenylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-phenylbutane-1,2-diamine
• 3-Phenyl-butane-1,2-diamine
• 1,2-Butanediamine, 3-phenyl-

• MDL： MFCD12786559
• Inchi： 1S/C10H16N2/c1-8(10(12)7-11)9-5-3-2-4-6-9/h2-6,8,10H,7,11-12H2,1H3
• InChI Key： FXLVGPWSHAUWFU-UHFFFAOYSA-N
• SMILES： NC(CN)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-phenylbutane-1,2-diamine

Introduction to 3-phenylbutane-1,2-diamine (CAS No: 128833-87-4)

3-phenylbutane-1,2-diamine, with the chemical formula C₉H₁₃N₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a phenyl group attached to a butane chain with two amino substituents, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules.

The CAS No 128833-87-4 uniquely identifies this substance in scientific literature and industrial applications. Its structural characteristics allow for diverse chemical modifications, making it a valuable building block in the creation of more complex molecules. The presence of both aromatic and aliphatic components in its structure contributes to its reactivity and adaptability in various synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in 3-phenylbutane-1,2-diamine due to its potential role as a precursor in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds that target specific biological pathways, particularly those involved in neurological and inflammatory disorders. The compound's ability to undergo selective functionalization has opened new avenues for medicinal chemistry innovation.

One of the most compelling aspects of 3-phenylbutane-1,2-diamine is its role in the synthesis of pharmacologically active molecules. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The phenyl group provides a scaffold for further chemical manipulation, allowing researchers to fine-tune the properties of the resulting molecules for optimal biological activity.

The chemical reactivity of 3-phenylbutane-1,2-diamine is further enhanced by its amino groups, which can participate in various coupling reactions such as amide and urea bond formations. These reactions are fundamental in constructing complex peptides and proteins, which are essential in biopharmaceuticals. The compound's compatibility with palladium-catalyzed cross-coupling reactions also makes it a valuable intermediate in the synthesis of aryl-containing drugs, which are prevalent in modern medicine.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules derived from 3-phenylbutane-1,2-diamine. Molecular modeling studies have predicted new derivatives with enhanced binding affinity to target proteins, suggesting promising applications in drug discovery. These computational approaches have reduced the time and cost associated with traditional trial-and-error methods, accelerating the development of novel therapeutics.

The industrial production of 3-phenylbutane-1,2-diamine has also seen significant improvements. Modern synthetic routes have been developed to enhance yield and purity while minimizing environmental impact. These processes often involve catalytic methods that reduce waste and energy consumption, aligning with global sustainability goals. The scalability of these synthetic pathways ensures that sufficient quantities of the compound can be produced for both research and commercial applications.

In conclusion, 3-phenylbutane-1,2-diamine (CAS No: 128833-87-4) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an indispensable intermediate in the synthesis of bioactive molecules. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements in drug development and synthetic chemistry.